Cas no 941573-53-1 (Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is a pyrazolopyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fused heterocyclic core, offering versatility for further functionalization. The presence of the isopropylphenyl group enhances lipophilicity, potentially improving bioavailability in drug development. The ethyl carboxylate moiety provides a reactive handle for derivatization, making it a valuable intermediate in synthetic chemistry. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of kinase inhibitors or other biologically active agents. The product is typically supplied with high purity, ensuring reproducibility in research applications.
Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate structure
941573-53-1 structure
Product Name:Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
CAS No:941573-53-1
MF:C19H21N3O2
MW:323.388944387436
CID:2156727
PubChem ID:76849398
Update Time:2025-06-06

Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
    • 941573-53-1
    • DB-254690
    • ethyl 7-methyl-3-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
    • MDL： MFCD27992186
    • Inchi： 1S/C19H21N3O2/c1-5-24-19(23)16-10-20-18-17(11-21-22(18)13(16)4)15-8-6-14(7-9-15)12(2)3/h6-12H,5H2,1-4H3
    • InChI Key： JWKMDBUAYKIAJI-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=NC2=C(C=NN2C=1C)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 323.16337692g/mol
  • Monoisotopic Mass: 323.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5
  • XLogP3: 3.7

Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640539-1g
Ethyl 3-(4-isopropylphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
 941573-53-1 98%
1g
 ￥5184.00 2024-04-24

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